7-(2-methoxyphenyl)-6-(thiophen-2-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine

• IUPAC Name: 11-(2-methoxyphenyl)-9-thiophen-2-yl-8-oxa-12,13,14,15,17-pentazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
• InChI: InChI=1S/C22H17N5O2S/c1-28-15-9-4-3-8-14(15)20-18-19(23-22-24-25-26-27(20)22)13-7-2-5-10-16(13)29-21(18)17-11-6-12-30-17/h2-12,20-21H,1H3,(H,23,24,26)
• InChI Key: SRSZTTSQPDLLPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C3=C(C4=CC=CC=C4OC3C5=CC=CS5)NC6=NN=NN26
• Molecular Formula: C22H17N5O2S
• Molecular Weight: 415.5 g/mol

Description

7-(2-methoxyphenyl)-6-(thiophen-2-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C22H17N5O2S and its molecular weight is 415.47. The purity is usually 95%.
BenchChem offers high-quality 7-(2-methoxyphenyl)-6-(thiophen-2-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-methoxyphenyl)-6-(thiophen-2-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The compound is part of a broader class of chemically interesting molecules that have been synthesized and evaluated for their potential biological activities. While the specific compound might not have been directly studied, related compounds provide insights into the chemical properties and potential applications of this class of molecules.

• Antihyperglycemic Evaluation : A study by Bhosle et al. (2015) focused on the synthesis of new thiazolylmethoxyphenyl pyrimidines and their antihyperglycemic evaluation. The study revealed that certain pyrimidines and pyrazolines exhibited noticeable antihyperglycemic activity, suggesting potential applications in diabetes management Bhosle, Deshmukh, Pal, Srivastava, & Mane, 2015.

• Antimicrobial and Enzyme Assay : Tiwari et al. (2018) reported the synthesis of novel chromone-pyrimidine coupled derivatives and evaluated their antimicrobial activity. The study found that certain compounds exhibited potent antibacterial and antifungal activities, suggesting their utility in combating microbial infections Tiwari, Seijas, Vázquez-Tato, Sarkate, Karnik, & Nikalje, 2018.

• Antimicrobial Activities of Chromene Molecules : Okasha et al. (2016) synthesized new series of chromene molecules, including 7H-benzochromenopyrimidine derivatives, to explore their antimicrobial activity. The findings indicated promising antibacterial activities against some tested microorganisms Okasha, Albalawi, Afifi, Fouda, Al-Dies, & El-Agrody, 2016.

• Catalyst-Free Synthesis of Chromeno[2,3-d]pyrimidines : Brahmachari and Nayek (2017) developed a catalyst-free synthesis method for a new series of functionalized chromeno[2,3-d]pyrimidines, highlighting a straightforward and eco-friendly approach to synthesizing such compounds Brahmachari & Nayek, 2017.